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The biological activity of [Leu15]-Gastrin I is validated indirectly through its essential role in the successful

culture and function of complex liver models. Below are the detailed methodologies from key studies.

Hepatic Organoid Co-culture Model [1]: This protocol involves creating a sophisticated liver mimic.

Cell Culture: Hepatic organoids (HOs) are derived from human pluripotent stem cells (hPSCs)
and co-cultured with hepatic stellate cells (HSCs) and THP-1-derived macrophages within a 3D

Matrigel dome structure.
Medium Formulation: The culture medium is Advanced DMEM/F12, supplemented with

several growth factors and small molecules. [Leu15]-Gastrin I is added at 10 nM alongside
other components like N2 and B27 supplements, N-acetylcysteine, EGF, HGF, FGF, oncostatin

M, A83-01, forskolin, nicotinamide, and dexamethasone.
Validation & Analysis: After drug treatments, activity is assessed by measuring markers of

oxidative stress (ROS, GSSH, catalase), inflammation (IL-1, IL-6, IL-10), and liver function (ALT,
AST, ALB).

iPSC-Derived Liver Organoid Model [2]: This method focuses on generating organoids from

induced pluripotent stem cells (iPSCs).

Organoid Generation & Differentiation: iPSCs are differentiated into mature hepatocytes in a
3D structure, then embedded in Matrigel with a hepatic medium containing 10 µM Y-27632. For

differentiation, organoids are switched from an expansion medium to a differentiation medium
for 8 days.

Medium Formulation: The base hepatic medium (HM) is Advanced DMEM/F12. The
expansion medium (EM) and differentiation medium (DM) both include [Leu15]-Gastrin I at 10
nM. The full medium also contains B27 supplement, N2 supplement, N-acetylcysteine, and
various growth factors (EGF, HGF, FGF-basic, etc.).
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Functional Validation: The model's functionality is confirmed through glycogen storage,

albumin secretion, bile acid secretion, and CYP450 enzyme activity assays. Toxicity
assessments distinguish between hepatotoxic and non-hepatotoxic substances.

Comparison of Experimental Use

The following table summarizes how [Leu15]-Gastrin I is utilized across different experimental setups,

highlighting its consistent application.

Experimental Model
Core Application
Purpose

Working
Concentration

Key Co-supplements

hPSC-derived
Hepatic Organoid
Co-culture [1]

Promote growth and

maintain a multi-cellular
liver model for DILI

prediction

10 nM EGF, HGF, FGF, Oncostatin

M, A83-01, Dexamethasone

iPSC-derived Liver
Organoids [2]

Support expansion and

differentiation of liver
organoids for toxicity

testing

10 nM EGF, HGF, FGF-10, BMP7, R-

spondin (in EM), Oncostatin
M, Dexamethasone (in DM)

Visualizing the Experimental Workflow

The diagram below illustrates the typical workflow for using [Leu15]-Gastrin I in the development and

validation of hepatic organoids.
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Hepatic Organoid Culture Workflow with [Leu15]-Gastrin I

Start: Stem Cell Source

Prepare Culture Medium

Add [Leu15]-Gastrin I

Add Other Supplements
(N2/B27, Growth Factors, etc.)

Culture & Differentiate
3D Hepatic Organoids

Functional Validation

Click to download full resolution via product page

Key Insights on Biological Activity

The consistent use of [Leu15]-Gastrin I across multiple, independent studies points to its established role as a

critical growth factor. Its biological activity is validated by the successful generation of functional liver

organoids that:

Maintain key liver functions, including albumin secretion, bile acid production, and Cytochrome
P450 (CYP) enzyme activity [2].

Mimic complex liver physiology by supporting co-culture with non-parenchymal cells like stellate
cells and macrophages [1].
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Serve as predictive models for drug-induced liver injury (DILI), effectively distinguishing between

hepatotoxic and non-hepatotoxic compounds [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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